2-[4-bromo-2-(trifluoromethyl)phenyl]-1H-imidazole-5-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[4-Bromo-2-(trifluoromethyl)phenyl]-1H-imidazole-5-carbaldehyde is a heterocyclic compound featuring an imidazole core substituted at position 2 with a 4-bromo-2-(trifluoromethyl)phenyl group and at position 5 with a formyl (aldehyde) moiety. This structure combines electron-withdrawing groups (bromo, trifluoromethyl) with a reactive aldehyde, making it a versatile intermediate in medicinal chemistry and materials science. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the aldehyde enables covalent interactions (e.g., Schiff base formation) with biological targets or polymers .
Properties
Molecular Formula |
C11H6BrF3N2O |
|---|---|
Molecular Weight |
319.08 g/mol |
IUPAC Name |
2-[4-bromo-2-(trifluoromethyl)phenyl]-1H-imidazole-5-carbaldehyde |
InChI |
InChI=1S/C11H6BrF3N2O/c12-6-1-2-8(9(3-6)11(13,14)15)10-16-4-7(5-18)17-10/h1-5H,(H,16,17) |
InChI Key |
CSWJYUCRWOVVGJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(F)(F)F)C2=NC=C(N2)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
Key Observations
Substituent Effects on Reactivity and Binding: The trifluoromethyl group in the target compound enhances lipophilicity and metabolic resistance compared to non-fluorinated analogs (e.g., pyridine-substituted imidazole in ) . The aldehyde group enables covalent interactions (e.g., with cysteine residues in enzymes), contrasting with the unreactive benzyl group in , which primarily affects steric bulk .
Crystallographic and Stability Properties :
- The dithiolane-containing analog () exhibits weak C–H⋯S interactions (3.5185 Å), stabilizing its crystal lattice. This contrasts with the target compound, where bromo and CF₃ groups likely promote π-π stacking .
The pyridine-substituted derivative () may exhibit reduced cytotoxicity due to improved solubility, a trade-off against the target compound’s higher reactivity .
Synthetic Considerations :
- Synthesis of the target compound likely follows protocols similar to , where aldehydes are condensed with diamine intermediates under nitrogen. The trifluoromethyl and bromo substituents may require specialized precursors (e.g., bromo-CF₃-phenylaldehydes) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
